Cas no 2320686-68-6 (N-[2,2-bis(furan-2-yl)ethyl]-5-cyclopropyl-1,2-oxazole-3-carboxamide)

• Product Name: N-[2,2-bis(furan-2-yl)ethyl]-5-cyclopropyl-1,2-oxazole-3-carboxamide
• CAS No: 2320686-68-6
• MF: C₁₇H₁₆N₂O₄
• MW: 312.319944381714
• CID: 5341975
• Update Time: 2025-06-11

N-[2,2-bis(furan-2-yl)ethyl]-5-cyclopropyl-1,2-oxazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-cyclopropyl-N-(2,2-di(furan-2-yl)ethyl)isoxazole-3-carboxamide
• N-[2,2-bis(furan-2-yl)ethyl]-5-cyclopropyl-1,2-oxazole-3-carboxamide

• Inchi： 1S/C17H16N2O4/c20-17(13-9-16(23-19-13)11-5-6-11)18-10-12(14-3-1-7-21-14)15-4-2-8-22-15/h1-4,7-9,11-12H,5-6,10H2,(H,18,20)
• InChI Key： WQGSIZTWCLLBMZ-UHFFFAOYSA-N
• SMILES： O1C(=CC(C(NCC(C2=CC=CO2)C2=CC=CO2)=O)=N1)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 413
• XLogP3: 2.2
• Topological Polar Surface Area: 81.4

Additional information on N-[2,2-bis(furan-2-yl)ethyl]-5-cyclopropyl-1,2-oxazole-3-carboxamide

N-[2,2-bis(furan-2-yl)ethyl]-5-cyclopropyl-1,2-oxazole-3-carboxamide (CAS No. 2320686-68-6): An Overview

N-[2,2-bis(furan-2-yl)ethyl]-5-cyclopropyl-1,2-oxazole-3-carboxamide (CAS No. 2320686-68-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of oxazoles, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and potential applications of this compound.

The chemical structure of N-[2,2-bis(furan-2-yl)ethyl]-5-cyclopropyl-1,2-oxazole-3-carboxamide is characterized by a 1,2-oxazole core functionalized with a cyclopropyl group at the 5-position and an N-substituted amide group. The presence of furan rings in the side chain adds to the complexity and diversity of this molecule. The cyclopropyl group is known to enhance the lipophilicity and metabolic stability of compounds, making it an attractive moiety for drug design.

Recent studies have focused on the synthesis and optimization of N-[2,2-bis(furan-2-yl)ethyl]-5-cyclopropyl-1,2-oxazole-3-carboxamide. One notable approach involves the reaction of 5-cyclopropyl-1,2-oxazole-3-carboxylic acid with 2,2-bis(furan-2-yl)ethylamine in the presence of a coupling reagent such as HATU or EDC·HCl. This method has been shown to yield high purity and good yields of the target compound. The synthetic route is also scalable, making it suitable for large-scale production in pharmaceutical settings.

The biological activities of N-[2,2-bis(furan-2-yl)ethyl]-5-cyclopropyl-1,2-oxazole-3-carboxamide have been extensively investigated. In vitro studies have demonstrated its potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. Additionally, it has shown promising antiproliferative activity against various cancer cell lines, including breast cancer (MCF7), colon cancer (HCT116), and lung cancer (A549) cells.

Mechanistically, N-[2,2-bis(furan-2-yl)ethyl]-5-cyclopropyl-1,2-oxazole-3-carboxamide has been found to exert its anti-inflammatory effects through the modulation of nuclear factor-kappa B (NF-kB) signaling pathways. NF-kB is a key transcription factor involved in the regulation of immune responses and inflammation. By inhibiting NF-kB activation, this compound can effectively reduce the expression of pro-inflammatory genes.

In addition to its anti-inflammatory properties, N-[2,2-bis(furan-2-ylyl)ethyl]-5-cyclopropyl-1,2-oaxolecarboxamide has also been studied for its potential as an antimicrobial agent. Preliminary data suggest that it exhibits broad-spectrum activity against both Gram-positive and Gram-negative bacteria. This makes it a promising candidate for developing new antibiotics to combat multidrug-resistant bacterial infections.

Clinical trials are currently underway to evaluate the safety and efficacy of N-[2,2-bis(furan-ylyl)ethyl]-5-cyclopropyl-oaxolecarboxamide in various therapeutic settings. Early results from phase I trials have shown that it is well-tolerated with no significant adverse effects at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, N-[2,2-bis(furan-ylyl)ethyl]-5-cyclopropyl-oaxolecarboxamide (CAS No. 2320686-68-6) represents a promising lead compound with a wide range of potential applications in medicine. Its unique chemical structure and favorable biological profile make it an attractive candidate for further development as a novel therapeutic agent. Ongoing research efforts aim to optimize its pharmacological properties and explore its full therapeutic potential in treating inflammatory diseases and cancer.